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Compound of Interest

Compound Name: BMS-199264 hydrochloride

Cat. No.: B606220

Technical Support Center: BMS-199264
Hydrochloride

This guide provides detailed protocols, troubleshooting advice, and frequently asked questions
for dissolving and using BMS-199264 hydrochloride in cell culture experiments.

Frequently Asked Questions (FAQSs)

Q1: What is BMS-199264 hydrochloride and what is its mechanism of action?

BMS-199264 hydrochloride is a potent and selective inhibitor of the mitochondrial F1FO-
ATPase, specifically targeting its ATP hydrolase activity with an IC50 of 0.5 pM.[1][2][3][4]
Under normal conditions, this enzyme complex synthesizes ATP. However, during ischemic
conditions (low oxygen), it can reverse its function and wastefully hydrolyze ATP.[5][6][7] BMS-
199264 selectively inhibits this ATP hydrolysis without affecting the enzyme's primary role in
ATP synthesis, thereby preserving cellular energy levels during ischemic stress and reducing
necrosis.[5][7][8]

Q2: What is the recommended solvent for dissolving BMS-199264 hydrochloride?

The recommended solvent for preparing stock solutions for cell culture is Dimethyl Sulfoxide
(DMSO).[1][2][9] The compound is highly soluble in DMSO.[1][2] It is advisable to use a new,
anhydrous grade of DMSO, as hygroscopic (water-absorbed) DMSO can significantly reduce
the solubility of the compound.[2]
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Q3: How do | prepare a high-concentration stock solution?

To prepare a high-concentration stock solution, dissolve BMS-199264 hydrochloride powder
in pure DMSO. For example, to make a 100 mM stock solution, you would dissolve 56.75 mg of
the compound in 1 mL of DMSO. Aiding dissolution by vortexing or sonication is recommended.
[1][2] Always ensure the powder is fully dissolved before storage or further dilution.

Q4: What are the proper storage conditions for the compound and its stock solution?

» Solid Powder: The solid powder should be stored at -20°C for long-term stability (up to 3
years).[1][10] It should be kept dry and away from moisture.[1][2]

e Stock Solution: Once dissolved in a solvent like DMSO, the stock solution should be
aliquoted into smaller volumes to avoid repeated freeze-thaw cycles. These aliquots must be
stored at -80°C for long-term storage (up to 1 year) or at -20°C for shorter-term storage (up
to 1 month).[1][2][10]

Q5: What are typical working concentrations used in cell culture experiments?

The effective concentration of BMS-199264 can vary depending on the cell type and
experimental design. However, published studies have shown biological effects in the range of
1 puM to 10 uM.[5][6][8] It is always recommended to perform a dose-response experiment to
determine the optimal concentration for your specific model system.

Data Presentation

Table 1: Solubility of BMS-199264 Hydrochloride

Maximum Maximum
Solvent . . Notes
Solubility (mg/mL) Solubility (mM)

| DMSO | 80 - 100 mg/mL[1][2] | 141 - 176 mM[1][2] | Sonication or gentle warming may be
required. Use new, anhydrous DMSO.[2] |

Table 2: Recommended Storage Conditions
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Format Temperature Duration Notes

. Keep in a dry, dark
Solid Powder -20°C Up to 3 years[1][10]

place.[9]
Stock Solution (in Aliquot to avoid
-80°C Up to 1 year[1]
DMSO) freeze-thaw cycles.[2]

| Stock Solution (in DMSO) | -20°C | Up to 1 month[2][10] | For shorter-term use. |

Experimental Protocols
Protocol 1: Preparation of a 100 mM Stock Solution in
DMSO

Materials:

o« BMS-199264 hydrochloride powder (Molecular Weight: 567.53 g/mol )
e Anhydrous, sterile DMSO

 Sterile microcentrifuge tubes

Procedure:

e Weighing: Accurately weigh a desired amount of BMS-199264 hydrochloride powder in a
sterile tube. For example, weigh 5.68 mg to make 1 mL of a 10 mM solution, or 56.75 mg for
1 mL of a 100 mM solution.

e Solvent Addition: Add the calculated volume of sterile DMSO to the powder.

 Dissolution: Vortex the solution vigorously. If necessary, use an ultrasonic bath for a few
minutes to ensure the compound is completely dissolved.[2] Visually inspect the solution
against a light source to confirm there are no visible particles.

» Aliquoting and Storage: Aliquot the clear stock solution into single-use volumes in sterile
tubes. Store immediately at -80°C.
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Protocol 2: Preparation of a 10 pM Working Solution

Materials:

e 100 mM BMS-199264 hydrochloride stock solution in DMSO
» Pre-warmed, sterile cell culture medium

Procedure:

 Intermediate Dilution (Recommended): First, prepare an intermediate dilution to avoid
pipetting very small volumes. For example, create a 1 mM solution by diluting your 100 mM
stock 1:100 in sterile culture medium or PBS (e.g., 2 pL of stock into 198 pL of medium). Mix
thoroughly by gentle pipetting.

» Final Dilution: Add the appropriate volume of the intermediate solution to your final volume of
cell culture medium. To achieve a 10 uM final concentration from a 1 mM intermediate stock,
perform another 1:100 dilution (e.g., add 100 pL of the 1 mM solution to 9.9 mL of medium).

e Mixing: Gently swirl the culture flask or plate to ensure even distribution of the compound.

» Vehicle Control: Prepare a vehicle control by adding the same final concentration of DMSO
to a separate batch of cells. The final DMSO concentration should ideally be kept below
0.1% to avoid solvent toxicity.

Troubleshooting Guide

Q: My compound is not fully dissolving in DMSO.

A: This can happen for a few reasons. First, ensure you are using a high-purity, anhydrous
grade of DMSO, as water can lower solubility.[2] Second, try gently warming the solution (e.qg.,
to 37°C) and use sonication or extended vortexing to aid dissolution.[1][2] Finally, check if you
are trying to exceed the maximum solubility limit (see Table 1).

Q: | observed a precipitate after adding the DMSO stock to my cell culture medium. What
should | do?

A: Precipitation in aqueous media is a common issue for hydrophobic compounds.
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o Check Final Concentration: You may be exceeding the solubility limit in the aqueous
medium. Try lowering the final working concentration.

e Improve Mixing: Add the DMSO stock dropwise into the medium while gently vortexing or
swirling to facilitate rapid dispersion. Do not add the aqueous medium to the concentrated
DMSO stock.

 Increase Serum: If using a serum-containing medium, a higher serum percentage can
sometimes help keep the compound in solution.

o Prepare Fresh: Always prepare the working solution immediately before use.
Q: My cells are showing signs of toxicity (e.g., poor attachment, cell death) after treatment.
A:

o Solvent Toxicity: Ensure the final concentration of DMSO in your culture medium is non-toxic
to your specific cell line. A general rule is to keep it below 0.5%, with <0.1% being ideal.
Remember to include a vehicle control (medium with the same concentration of DMSO) in
your experiment to differentiate between compound and solvent effects.

e Compound Cytotoxicity: BMS-199264 itself may be cytotoxic at high concentrations. Perform
a dose-response curve to find a concentration that achieves the desired biological effect
without causing excessive cell death.

Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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